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Get Quote

Quality Specifications for 4-Isopropylbenzoic Acid

The following table summarizes the typical purity and analytical specifications for 4-Isopropylbenzoic acid

(CAS 536-66-3) from a major chemical supplier [1]. This can serve as a benchmark for quality verification.

Parameter Specification / Value

CAS RN 536-66-3

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Purity (GC) > 98.0%

Purity (Neutralization Titration) > 98.0%

Appearance White to almost white powder to crystal

Melting Point 116.0 to 120.0 °C

Synonyms: The compound is also known as Cuminic Acid and p-Isopropyl benzoic acid [1] [2].
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Handling & Storage: It is recommended to store this compound in a refrigerated (0-10°C)
environment, under inert gas, as it is air and heat sensitive [1].

Experimental Protocol for Purity Verification by GC-MS

While a specific method for 4-Isopropylbenzoic acid was not detailed in the search results, the protocol

below is a standard, robust approach for the GC-MS analysis of such organic acids. You can use this as a

starting point and optimize it for your specific instrument.

1. Sample Preparation

Solvent: Prepare a stock solution in DMSO. A typical concentration is 10-100 mg/mL [2].
Dilution: Further dilute the stock solution with a suitable GC-MS solvent (e.g., methanol or

dichloromethane) to a working concentration of approximately 1-10 µg/mL. Note: Ensure the final
DMSO concentration is low enough to avoid damaging the GC column or causing intense solvent

peaks.
Filtration: Pass the final solution through a 0.22 µm or 0.45 µm PTFE syringe filter to remove any

particulate matter.

2. GC-MS Analysis Conditions These parameters are generalized and should be optimized based on your

instrument and column.

GC Column: Fused silica capillary column (e.g., 5% phenyl polysiloxane, 30 m length x 0.25 mm i.d.

x 0.25 µm film thickness).
Injector: Split/splitless mode.

Injection Temperature: 250–280 °C.
Carrier Gas: Helium.

Oven Temperature Program:
Initial Temperature: 50–80 °C (hold for 1–2 min)

Ramp Rate: 10–20 °C/min
Final Temperature: 280–300 °C (hold for 5–10 min)

MS Conditions:
Ionization Mode: Electron Impact (EI) at 70 eV.

Ion Source Temperature: 230 °C.
Transfer Line Temperature: 280–300 °C.

Scan Range (m/z): 40–350.

3. Data Interpretation and Purity Assessment
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Chromatogram: A single, sharp peak in the Total Ion Chromatogram (TIC) is a primary indicator of

high purity.
Mass Spectrum: The mass spectrum of the main peak should be compared to a reference standard

spectrum from a library (e.g., NIST/EPA/NIH Mass Spectral Library). A high match factor confirms the
compound's identity.

Purity Calculation: The area percentage of the main peak in the TIC relative to the total area of all
integrated peaks provides an estimate of chemical purity.

The workflow below illustrates the key steps in this analytical process:
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Research Context and Alternative Applications

Biological Research: In scientific studies, 4-Isopropylbenzoic acid is noted for its role as a
substrate for the bacterial cytochrome P450 enzyme (CYP199A4), where it undergoes oxidation via

both hydroxylation and desaturation pathways [3]. It has also been studied for its antifungal activity
and as a reversible, uncompetitive inhibitor of mushroom tyrosinase [2].

Analytical Chemistry Context: The detection of aromatic carboxylic acids and their salts (like
benzoates) is a topic of interest in advanced fields such as planetary science, for example, in the

analysis of Martian soil with instruments like the Sample Analysis at Mars (SAM) suite. This
underscores the importance of robust analytical techniques like pyrolysis and derivatization GC-MS

for these types of compounds [4].

Key Considerations for Researchers

Titration as a Complementary Technique: The specification sheet mentions purity analysis by

neutralization titration [1]. For high-precision work, using this method in conjunction with GC-MS
can provide a more comprehensive assessment of purity.

Handling is Critical: The air- and heat-sensitive nature of the compound [1] means that improper
storage or sample handling can lead to degradation, which would directly impact the accuracy of your

purity verification results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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